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Compound Name: ML 190

Cat. No.: B580651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Major Depressive Disorder (MDD) is a debilitating psychiatric condition with a significant unmet

medical need for novel therapeutic strategies. The endogenous opioid system, particularly the

kappa opioid receptor (KOR), has emerged as a critical regulator of mood and emotional

states. Activation of KOR by its endogenous ligand, dynorphin, is associated with stress,

dysphoria, and anhedonia, core symptoms of depression. Consequently, antagonism of the

KOR is a promising therapeutic avenue for the treatment of MDD.

ML190 is a potent and selective small-molecule antagonist of the KOR. Its distinct chemical

structure and high selectivity for the KOR over other opioid receptors (mu and delta) make it an

invaluable research tool for elucidating the role of the KOR system in the pathophysiology of

depression and for the preclinical evaluation of novel antidepressant agents. This document

provides detailed application notes and experimental protocols for the use of ML190 in

depression research.

Physicochemical Properties and In Vitro Activity of
ML190
ML190 is a selective kappa opioid receptor (KOR) antagonist. The following table summarizes

its key properties based on available data.
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Property Value Reference

Chemical Name

N-[3-[4-(4-Methoxyphenyl)-1-

piperazinyl]propyl]-1-methyl-6-

oxopyrido[2,3-e]pyrrolo[1,2-

a]pyrazine-5(6H)-acetamide

Probe Reports from the NIH

Molecular Libraries Program

Molecular Formula C₂₇H₃₂N₆O₃
Probe Reports from the NIH

Molecular Libraries Program

Molecular Weight 488.58 g/mol
Probe Reports from the NIH

Molecular Libraries Program

KOR IC₅₀ 120 nM (β-arrestin assay)
Probe Reports from the NIH

Molecular Libraries Program

Selectivity
>267-fold for KOR over mu

and delta opioid receptors

Probe Reports from the NIH

Molecular Libraries Program

Mechanism of Action in Depression
The antidepressant effects of KOR antagonists are thought to be mediated by the modulation

of several neurotransmitter systems implicated in mood regulation.
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Pre-treatment Phase

Testing Phase

Data Analysis

Acclimatize mice to
laboratory conditions

Administer ML190 or
vehicle (e.g., i.p.)

Place mouse in a cylinder
of water (23-25°C)

30-60 min post-injection

Record behavior for 6 minutes

Score the last 4 minutes for
immobility, swimming, and climbing

Compare immobility time
between ML190 and vehicle groups

Starting Material A
(Pyrido[2,3-e]pyrrolo[1,2-a]pyrazine core) Intermediate 1Alkylation

Starting Material B
(N-(4-methoxyphenyl)piperazine) Intermediate 2

Alkylation with
3-bromopropylamine derivative

ML190

Coupling
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To cite this document: BenchChem. [Application of ML190 in Depression Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580651#application-of-ml190-in-depression-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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